molecular formula C10H9NO3 B8478075 1h-Indole-3-carbaldehyde,5-hydroxy-6-methoxy-

1h-Indole-3-carbaldehyde,5-hydroxy-6-methoxy-

Cat. No.: B8478075
M. Wt: 191.18 g/mol
InChI Key: HNVFJFKIAZKORL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indole-3-carbaldehyde,5-hydroxy-6-methoxy- is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indole-3-carbaldehyde,5-hydroxy-6-methoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indole-3-carbaldehyde,5-hydroxy-6-methoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9NO3

Molecular Weight

191.18 g/mol

IUPAC Name

5-hydroxy-6-methoxy-1H-indole-3-carbaldehyde

InChI

InChI=1S/C10H9NO3/c1-14-10-3-8-7(2-9(10)13)6(5-12)4-11-8/h2-5,11,13H,1H3

InChI Key

HNVFJFKIAZKORL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C(=C1)NC=C2C=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Benzyloxy-6-methoxyindole-3-carboxaldehyde (0.75 g) was suspended in a mixed solvent of methanol (60 ml) and ethyl acetate (20 ml), and 10% palladium on carbon (85 mg) was added thereto, followed by stirring at room temperature for one hour under an atmosphere of hydrogen. The catalyst was filtered off, and the filtrate was concentrated under reduced pressure to give 5-hydroxy-6-methoxyindole-3-carboxaldehyde (0.51 g).
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step Two
Quantity
85 mg
Type
catalyst
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four

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